Cas no 736136-29-1 (cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid structure

736136-29-1 structure

Product Name:cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

CAS No:736136-29-1

MF:C₁₆H₂₀O₃

MW:260.328205108643

MDL:MFCD01311368

CID:878587

PubChem ID:24722497

Update Time:2025-04-19

cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (1R,2R)-2-[2-(2-methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
- cis-2-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
- CIS-2-[2-(2-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
- MFCD01311368
- DTXSID30641369
- CIS-2-[2-(2-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
- AKOS016017470
- 736136-29-1
- cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
- MDL： MFCD01311368
- Inchi： 1S/C16H20O3/c1-11-6-2-4-8-13(11)15(17)10-12-7-3-5-9-14(12)16(18)19/h2,4,6,8,12,14H,3,5,7,9-10H2,1H3,(H,18,19)/t12-,14-/m1/s1
- InChI Key： ICLZGZSRHXXNBG-TZMCWYRMSA-N
- SMILES： OC([C@@H]1CCCC[C@@H]1CC(C1C=CC=CC=1C)=O)=O

Computed Properties

Exact Mass: 260.14100
Monoisotopic Mass: 260.14124450g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37000
LogP: 3.45880

cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	201287-1g	cis-2-[2-(2-methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid	736136-29-1	>95%	1g	￡2142.00	2022-03-01
TRC	C087180-25mg	cis-2-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid	736136-29-1		25mg	$ 180.00	2022-06-06
TRC	C087180-50mg	cis-2-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid	736136-29-1		50mg	$ 300.00	2022-06-06
abcr	AB361185-1 g	cis-2-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid, 95%; .	736136-29-1	95%	1g	€3442.20	2023-04-26
abcr	AB361185-1g	cis-2-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid, 95%; .	736136-29-1	95%	1g	€3442.20	2025-02-21
Ambeed	A786325-1g	cis-2-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid	736136-29-1	95+%	1g	$1853.0	2025-04-17
Crysdot LLC	CD12038106-1g	cis-2-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid	736136-29-1	95+%	1g	$1839	2024-07-24
Crysdot LLC	CD12038106-5g	cis-2-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid	736136-29-1	95+%	5g	$5717	2024-07-24
A2B Chem LLC	AC77269-1g	cis-2-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid	736136-29-1	>95%	1g	$2420.00	2024-04-19
A2B Chem LLC	AC77269-2g	cis-2-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid	736136-29-1	>95%	2g	$4116.00	2024-04-19

cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:736136-29-1)cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Order Number:A1196405

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:30

Price ($):1668.0

Email:sales@amadischem.com

Product Official Link

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